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Compound of Interest

Compound Name: J1075

Cat. No.: B1672709 Get Quote

Initial research into the synthesis and characterization of a material identified as "J1075
modified PTFE" has revealed no such recognized compound in the current scientific literature.

The query appears to conflate two distinct entities: "J1075," which is associated with a

quinolone antibiotic, and "modified PTFE," a well-known fluoropolymer with enhanced

properties. This guide will separately address what is known about modified

Polytetrafluoroethylene (PTFE) and the therapeutic agent J1075, while highlighting the

absence of any documented synthesis or characterization of a composite material involving

both.

Modified Polytetrafluoroethylene (PTFE)
Polytetrafluoroethylene (PTFE) is a synthetic fluoropolymer of tetrafluoroethylene. Modified

PTFE is a variation of virgin PTFE that has been chemically altered to enhance certain

characteristics. These improvements can include:

Smoother, less porous surfaces: This quality makes components less likely to trap

contaminants and easier to clean.[1]

Improved permeation resistance: The low micro-void content of modified PTFE enhances its

ability to resist permeation.[1]

Increased flexibility and creep resistance: Modified versions often exhibit a longer flex life

and better resistance to deformation under load compared to standard PTFE.[1]
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Higher dielectric strength: This makes it a superior material for high-voltage insulation.[1]

Weldability: Unlike standard PTFE, some modified versions can be fused or welded using

various heat techniques.[1]

One example of a commercially available modified PTFE is Teflon™ NXT 85.[1] The properties

of this material are summarized in the table below.

Property Value

Tensile Strength 4000-4500 psi

Elongation at Break 400-450%

Specific Gravity ~2.16 – 2.18

Dielectric Strength (76.2 µm film) 208 kV/mm (5,200 V/0.001 in)

Note: The property data represents average

values from laboratory samples and may vary

based on processing techniques and

temperature.[1]

J1075: A Quinolone Antibiotic
The designation "J1075" in the context of pharmaceuticals appears to be related to the ATC

code J01M, which pertains to quinolone antibiotics.[2] Quinolones are a class of broad-

spectrum bactericidal drugs that function by interfering with DNA replication in bacteria.[2] They

achieve this by inhibiting the ligase activity of type II topoisomerases, specifically DNA gyrase

and topoisomerase IV.[2] This disruption leads to single- and double-strand breaks in the

bacterial DNA, ultimately causing cell death.[2]

Quinolone antibiotics are categorized into generations based on their spectrum of activity.[2]

The development of these drugs began with the discovery of nalidixic acid in 1962.[2] Later

generations, known as fluoroquinolones, incorporated fluorine atoms into their structure, which

significantly broadened their antibacterial efficacy to include both Gram-negative and some

Gram-positive bacteria.[2]

Mechanism of Action: Quinolone Antibiotics
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The following diagram illustrates the general mechanism of action for quinolone antibiotics.
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Caption: Mechanism of action of quinolone antibiotics.

Conclusion
Based on available information, "J1075 modified PTFE" does not appear to be a recognized or

documented material. The query likely stems from a misunderstanding or conflation of the

terms "J1075" as it relates to quinolone antibiotics and "modified PTFE," a type of

fluoropolymer. Researchers, scientists, and drug development professionals seeking

information on PTFE modification for biomedical applications should focus their inquiries on

established methods of surface functionalization or composite fabrication with known

biocompatible or therapeutic agents. There is currently no scientific basis to suggest that J1075
is used in the modification of PTFE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling "J1075 Modified PTFE": A Technical
Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672709#synthesis-and-characterization-of-j1075-
modified-ptfe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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